Cas no 46946-45-6 ((2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 46946-45-6
• MF: C₁₀H₁₃N₅O₄
• MW: 267.241321325302
• CID: 4734770
• Update Time: 2023-03-24

(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol

• Inchi： 1S/C10H13N5O4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(1-16)19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)/t4-,6-,7-,10-/m1/s1
• InChI Key： OIRDTQYFTABQOQ-KQYNXXCUSA-N
• SMILES： O1[C@H](CO)[C@@H](O)[C@@H](O)[C@@H]1N1C2=C(N=C1)C(N)=NC=N2

Computed Properties

• Exact Mass: 267.097
• Monoisotopic Mass: 267.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.1
• Topological Polar Surface Area: 140A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.08
• Melting Point: 234-236℃
• Boiling Point: 676.3 °C at 760 mmHg
• Flash Point: 676.3 °C at 760 mmHg
• Refractive Index: 1.907
• PSA: 139.54000
• LogP: -1.39880

(2R,3R,4S,5R)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol Security Information

• Storage Condition：2-8°C